O-Methylisocorydine iodomethylate
O-Methylisocorydine iodomethylate
It is a long-lasting ganglion blocking agent with a sympathetic/parasympathetic activity ratio of 6/1. It also has a hypotensive activity. Aporphin alkaloid , derivative of Isocorydine from plants of the Corydalis genus, Fumariaceae
It is a long-lasting ganglion blocking agent with a sympathetic/parasympathetic activity ratio of 6/1. It also has a hypotensive activity. Aporphin alkaloid, derivative of Isocorydine from plants of the Corydalis genus, Fumariaceae
It is a long-lasting ganglion blocking agent with a sympathetic/parasympathetic activity ratio of 6/1. It also has a hypotensive activity. Aporphin alkaloid, derivative of Isocorydine from plants of the Corydalis genus, Fumariaceae
Brand Name:
Vulcanchem
CAS No.:
5489-15-6
VCID:
VC0000074
InChI:
InChI=1S/C19H14N2OS/c22-18-16-10-3-4-11-17(16)20-19(21-18)23-12-14-8-5-7-13-6-1-2-9-15(13)14/h1-11H,12H2,(H,20,21,22)
SMILES:
C1=CC=C2C(=C1)C=CC=C2CSC3=NC4=CC=CC=C4C(=O)N3
Molecular Formula:
C22H28N+O4I-
Molecular Weight:
497.37 g/mol
O-Methylisocorydine iodomethylate
CAS No.: 5489-15-6
Cat. No.: VC0000074
Molecular Formula: C22H28N+O4I-
Molecular Weight: 497.37 g/mol
* For research use only. Not for human or veterinary use.
| Description | It is a long-lasting ganglion blocking agent with a sympathetic/parasympathetic activity ratio of 6/1. It also has a hypotensive activity. Aporphin alkaloid , derivative of Isocorydine from plants of the Corydalis genus, Fumariaceae It is a long-lasting ganglion blocking agent with a sympathetic/parasympathetic activity ratio of 6/1. It also has a hypotensive activity. Aporphin alkaloid, derivative of Isocorydine from plants of the Corydalis genus, Fumariaceae |
|---|---|
| CAS No. | 5489-15-6 |
| Molecular Formula | C22H28N+O4I- |
| Molecular Weight | 497.37 g/mol |
| IUPAC Name | 2-(naphthalen-1-ylmethylsulfanyl)-3H-quinazolin-4-one |
| Standard InChI | InChI=1S/C19H14N2OS/c22-18-16-10-3-4-11-17(16)20-19(21-18)23-12-14-8-5-7-13-6-1-2-9-15(13)14/h1-11H,12H2,(H,20,21,22) |
| SMILES | C1=CC=C2C(=C1)C=CC=C2CSC3=NC4=CC=CC=C4C(=O)N3 |
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